Cas no 2275-07-2 (2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-)

2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)- structure
2275-07-2 structure
Product Name:2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-
CAS No:2275-07-2
MF:C8H6ClNO3
MW:199.591141223907
CID:270945
PubChem ID:16772
Update Time:2025-04-19

2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone,6-chloro-3-(hydroxymethyl)-
    • 3-Hydroxymethyl-6-chlor-2-benzoxazolinon; 6-chloro-3-hydroxymethyl-3H-benzooxazol-2-one; 2-Benzoxazolinone, 6-chloro-3-(hydroxymethyl)-; 6-Chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one; AC1L28NI; 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2(3H)-one; 2(3H)-BENZOXAZOLONE, 6-CHLORO-3-(HYDROXYMETHYL)-; Hydroxymethyl-6-chlorobenzoxazolone; BRN 1111149; 6-Chloro-3-(hydroxymethyl)-2-benzoxazolinone; 6-chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one
    • 2-Benzoxazolinone, 6-chloro-3-(hydroxymethyl)-
    • CHEBI:38811
    • DTXSID20177288
    • 2(3H)-BENZOXAZOLONE, 6-CHLORO-3-(HYDROXYMETHYL)-
    • NS00049136
    • Q27117983
    • BRN 1111149
    • 2275-07-2
    • EINECS 218-891-1
    • SCHEMBL10987080
    • 6-Chloro-3-(hydroxymethyl)benzoxazol-2(3H)-one
    • 6-chloro-3-(hydroxymethyl)benzoxazolin-2-one
    • AKOS005460408
    • 6-Chloro-3-(hydroxymethyl)-2-benzoxazolinone
    • 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2(3H)-one
    • 6-chloro-3-(hydroxymethyl)-1,3-benzoxazol-2-one
    • Hydroxymethyl-6-chlorobenzoxazolone
    • Inchi: 1S/C8H6ClNO3/c9-5-1-2-6-7(3-5)13-8(12)10(6)4-11/h1-3,11H,4H2
    • InChI Key: PYDBIEBVVJRJRV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)OC(N2CO)=O

Computed Properties

  • Exact Mass: 199.00368
  • Monoisotopic Mass: 199.0036207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.77
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